Cas no 1705825-19-9 (2-(1-methyl-1H-indol-3-yl)-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide)

• Product Name: 2-(1-methyl-1H-indol-3-yl)-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide
• CAS No: 1705825-19-9
• MF: C₂₄H₂₀N₄O₂S
• MW: 428.506203651428
• CID: 5366457
• Update Time: 2025-06-15

2-(1-methyl-1H-indol-3-yl)-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-methylindol-3-yl)-N-[2-[(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methyl]phenyl]acetamide
• 2-(1-methyl-1H-indol-3-yl)-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide

• Inchi： 1S/C24H20N4O2S/c1-28-15-17(18-8-3-5-10-20(18)28)13-22(29)25-19-9-4-2-7-16(19)14-23-26-24(27-30-23)21-11-6-12-31-21/h2-12,15H,13-14H2,1H3,(H,25,29)
• InChI Key： LEWUEGAIUSEFDR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1CC1ON=C(C2SC=CC=2)N=1)(=O)CC1C2=C(N(C)C=1)C=CC=C2

Additional information on 2-(1-methyl-1H-indol-3-yl)-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide

Comprehensive Analysis of 2-(1-methyl-1H-indol-3-yl)-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide (CAS No. 1705825-19-9)

The compound 2-(1-methyl-1H-indol-3-yl)-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide (CAS No. 1705825-19-9) has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry. This molecule combines an indole core with a thiophene-oxadiazole hybrid scaffold, making it a subject of interest for researchers exploring novel bioactive compounds. Its complex nomenclature reflects its intricate architecture, which includes a 1-methyl-1H-indol-3-yl group linked to an acetamide moiety and further extended via a phenyl bridge to a 1,2,4-oxadiazol-5-yl unit bearing a thiophen-2-yl substituent.

In the context of current trends, this compound aligns with the growing demand for heterocyclic small molecules in drug discovery. The indole and thiophene rings are particularly noteworthy, as these motifs are frequently found in FDA-approved drugs and clinical candidates. Researchers often search for terms like "indole derivatives in drug design" or "oxadiazole-based therapeutics," highlighting the relevance of such structures. The presence of both hydrogen bond acceptors and donors in this molecule suggests potential interactions with biological targets, making it a candidate for further structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the assembly of 2-(1-methyl-1H-indol-3-yl)-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide presents interesting challenges. The 1,2,4-oxadiazole ring formation typically involves cyclization reactions between amidoximes and carboxylic acid derivatives, while the thiophene incorporation may require palladium-catalyzed cross-coupling strategies. Such synthetic routes are frequently discussed in forums addressing "modern heterocycle synthesis" or "click chemistry applications," reflecting the compound's alignment with cutting-edge methodologies.

The physicochemical properties of this compound warrant discussion, particularly its potential logP value and polar surface area, which influence bioavailability. Computational studies of similar structures often appear in searches for "ADMET prediction of complex molecules." The methylindole component may enhance membrane permeability, while the oxadiazole-thiophene segment could contribute to target binding specificity. These characteristics make the molecule interesting for virtual screening campaigns focused on "fragment-based drug discovery."

In biochemical contexts, the 2-(1-methyl-1H-indol-3-yl)acetamide portion resembles tryptamine derivatives, suggesting possible interactions with serotonergic or kinase targets. Meanwhile, the 3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl group mimics bioisosteres commonly found in enzyme inhibitors. Such dual functionality prompts investigations into "multi-target directed ligands" - a hot topic in contemporary medicinal chemistry addressing complex diseases.

The crystalline form and solubility profile of CAS 1705825-19-9 remain areas for exploration, as these factors critically impact formulation development. Researchers examining "salt selection for NCEs" (new chemical entities) would find this compound's secondary amide and tertiary nitrogen atoms relevant for protonation studies. Differential scanning calorimetry (DSC) and X-ray powder diffraction (XRPD) data could provide insights into its solid-state behavior - information highly sought after in queries about "polymorph screening protocols."

From an intellectual property standpoint, derivatives of this structural class may feature in patents covering "indole-oxadiazole hybrids" or "thiophene-containing pharmacophores." The specific substitution pattern at the indole 1-position (methyl group) and oxadiazole 3-position (thiophene) creates a distinct chemical space that could be valuable for patent landscaping exercises. Legal professionals often search for "prior art in heterocyclic compounds" when assessing such molecules.

In analytical chemistry applications, the UV-Vis absorption characteristics of the conjugated system in this molecule (spanning the indole, phenyl, and oxadiazole-thiophene units) might enable sensitive detection methods. This aspect connects with trending searches about "chromophore design for sensors." High-performance liquid chromatography (HPLC) method development for such compounds frequently appears in discussions about "separation of complex aromatics."

The environmental fate of 2-(1-methyl-1H-indol-3-yl)-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide represents another dimension of interest. While not classified as hazardous, its biodegradation pathway and potential ecotoxicity would be relevant to researchers querying "green chemistry metrics for APIs" (active pharmaceutical ingredients). The heteroaromatic components may influence its persistence in aquatic systems - a consideration aligned with growing concerns about "pharmaceuticals in the environment."

Looking forward, this compound's structural complexity positions it as a potential starting point for diversity-oriented synthesis (DOS) libraries. The presence of multiple hydrogen bond acceptors and rotatable bonds makes it amenable to scaffold-hopping strategies - a technique frequently searched in connection with "lead optimization workflows." As the pharmaceutical industry continues exploring beyond-rule-of-five (bRo5) chemical space, molecules like CAS 1705825-19-9 offer intriguing case studies for "property-based drug design" paradigms.